Cas no 3736-29-6 (2,3-Dihydro-1-methyl-1H-indole-5,6-dione)
3736-29-6 structure
Product Name:2,3-Dihydro-1-methyl-1H-indole-5,6-dione
CAS No:3736-29-6
MF:C9H9NO2
MW:163.173262357712
CID:2663960
PubChem ID:12309613
Update Time:2024-02-29
2,3-Dihydro-1-methyl-1H-indole-5,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2,3-dihydroindole-5,6-dione
- Epinochrome
- 2,3-Dihydro-1-methyl-1H-indole-5,6-dione
- AAKISOQUIWOBTP-UHFFFAOYSA-N
-
- Inchi： 1S/C9H9NO2/c1-10-3-2-6-4-8(11)9(12)5-7(6)10/h4-5H,2-3H2,1H3
- InChI Key： AAKISOQUIWOBTP-UHFFFAOYSA-N
- SMILES： O=C1C(C=C2C(=C1)CCN2C)=O
Computed Properties
- Exact Mass: 163.063328530g/mol
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4
- XLogP3: -0.2
2,3-Dihydro-1-methyl-1H-indole-5,6-dione Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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